1,1-Diethyl-2-hydroxy-2-nitrosohydrazine, sodium salt

• IUPAC Name: sodium;N-(diethylamino)-N-oxidonitrous amide
• InChI: InChI=1S/C4H10N3O2.Na/c1-3-6(4-2)7(9)5-8;/h3-4H2,1-2H3;/q-1;+1
• InChI Key: UPGVGHGHHNGGPJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)N(N=O)[O-].[Na+]
• Molecular Formula: C4H10N3NaO2
• DSSTOX Substance ID: DTXSID80160691
• Molecular Weight: 155.13 g/mol
• CAS RN: 138475-09-9

Description

1,1-Diethyl-2-hydroxy-2-nitrosohydrazine, sodium salt, also known as Diethylamine NONOate sodium salt, has the molecular formula C4H10N3NaO2 and a molecular weight of 155.13. It is a complex of diethylamine with nitric oxide.

Molecular Structure Analysis

The InChI key for this compound is UPGVGHGHHNGGPJ-UHFFFAOYSA-N. The canonical SMILES representation is CCN(CC)N(N=O)[O-].[Na+].

Physical And Chemical Properties Analysis

This compound has a boiling point of 181.4°C at 760 mmHg and a melting point of 196-200°C. It is soluble in water.

Scientific Research Applications

Energetic Material Synthesis

1,1-Diethyl-2-hydroxy-2-nitrosohydrazine, sodium salt, has applications in the synthesis of energetic materials. Bian et al. (2015) described a process where hygroscopicity issues were overcome by transforming a compound into salts, leading to the creation of energetic salts characterized by various methods including nuclear magnetic resonance and infrared spectroscopy. These salts were found to have high densities and low sensitivities, making them potential candidates for high-energy-density materials (Bian et al., 2015).

Nitroso Compound Synthesis

Sabaté and Delalu (2012) detailed the synthesis of sodium and potassium methyl(nitroso)amide, where monomethylhydrazine reacted with iso-pentyl nitrite or n-butyl nitrite and metal ethoxide in an ethanol-ether mixture. This process led to the formation of N-nitroso-N-methylhydrazine. The synthesized compounds were characterized by a variety of techniques, including differential scanning calorimetry and multinuclear NMR spectroscopy, revealing insights into their physical and chemical properties (Sabaté & Delalu, 2012).

Mesoionic Pyridazinium Salt Synthesis

Fanghänel et al. (1995) explored the nitrosation of 2-Aryl-3,5-dimethyl-1,1-dioxo-1,2-thiazines, leading to an unusual ring transformation to mesoionic pyridazinium salts. This work highlighted the complex chemical reactions and the formation of novel compounds through nitrosation, demonstrating the versatility of nitrosohydrazine derivatives in synthesizing complex organic structures (Fanghänel et al., 1995).

Energetic Salts Synthesis

Forquet et al. (2015) reported the amination of 1,1-dimethylhydrazine to form energetic salts. These salts were characterized using various spectroscopy methods and elemental analysis. The study emphasized the thermal stability and sensitivity of these materials, which are crucial factors in their potential application as energetic compounds (Forquet et al., 2015).